N-{2-[(Dimethylsulfamoyl)amino]ethyl}acetamide

• CAS No.: 87484-95-5
• Molecular Formula: C6H15N3O3S
• Molecular Weight: 209.27 g/mol
• IUPAC Name: N-[2-(dimethylsulfamoylamino)ethyl]acetamide
• InChI: InChI=1S/C6H15N3O3S/c1-6(10)7-4-5-8-13(11,12)9(2)3/h8H,4-5H2,1-3H3,(H,7,10)
• InChI Key: ZRTRDGJHELLFBS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCNS(=O)(=O)N(C)C

Description

N-{2-[(Dimethylsulfamoyl)amino]ethyl}acetamide is a useful research compound. Its molecular formula is C6H15N3O3S and its molecular weight is 209.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 14.3 g (0.1 mole) of dimethylsulfamoyl chloride in 50 ml of methylene chloride was added dropwise to a rapidly stirred solution of 10.2 g (0.1 mole) of acetylethylene diamine and 10.1 g (0.1 mole) of triethylamine in 150 ml of methylene chloride at 25° C. After the addition was completed, the solution was stirred for 30 min and then washed in a separatory funnel with two 100 ml portions of water. The organic phase was separated, and dried over MgSO4, and then concentrated under reduced pressure to afford N-[2[(dimethylamino)sulfonylamino]ethyl]acetamide as an oil. The N-acetyl group was then removed by treatment of the oil with 100 ml of 15% HCl at 80° C. for 6 h. The solution was concentrated under reduced pressure to provide 12.6 g (73%) of product as an oil. The NMR spectrum was consistent with the assigned structure.